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Compound of Interest

Compound Name: Herbacetin

Cat. No.: B192088 Get Quote

Essential Safety and Handling Guide for Herbacetin
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Herbacetin. The following

procedural guidance is designed to ensure a safe laboratory environment and minimize

exposure risk.

Hazard Identification and Safety Data Summary
Herbacetin is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1] While comprehensive toxicological properties have not been fully

investigated, it is imperative to handle this compound with care, utilizing appropriate personal

protective equipment and engineering controls.[1][2]
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Property Data Reference

CAS Number 527-95-7 [1][3]

Molecular Formula C₁₅H₁₀O₇ [1]

Molecular Weight 302.24 g/mol [3][4]

GHS Classification

Acute Toxicity, Oral (Category

4), H302Acute Aquatic Toxicity

(Category 1), H400Chronic

Aquatic Toxicity (Category 1),

H410

[1]

Signal Word Warning [3]

Hazard Statements

H302: Harmful if

swallowed.H410: Very toxic to

aquatic life with long lasting

effects.

[1]

Storage Conditions
Powder: -20°CIn Solvent:

-80°C
[1]

Solubility
DMSO: 60 mg/mLWater

(estimated): 2.47 mg/mL
[5][6]

Personal Protective Equipment (PPE) Protocol
Given the hazard profile of Herbacetin, including its acute oral toxicity and the

recommendation to avoid skin and eye contact, a comprehensive PPE strategy is mandatory.

[1] The following equipment should be used at all times when handling the compound.[7][8][9]

Hand Protection:

Wear two pairs of chemotherapy-rated nitrile gloves that meet the ASTM D6978 standard.

[7][8]

The outer glove should be changed immediately upon contamination. The inner glove

provides protection during the removal of the outer glove.
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Never wear gloves outside of the designated laboratory area.

Body Protection:

A disposable, solid-front, back-closing gown made of polyethylene-coated polypropylene

or a similar low-permeability fabric is required.[7][9]

Gowns should have long sleeves with tight-fitting knit or elastic cuffs.

Standard cloth lab coats are not sufficient as they can absorb spills.[7]

Eye and Face Protection:

Chemical safety goggles are mandatory to protect against dust particles and splashes.[10]

For procedures with a higher risk of splashing (e.g., preparing stock solutions), a full-face

shield should be worn in addition to safety goggles.[7]

Respiratory Protection:

All handling of powdered Herbacetin must be performed within a certified chemical fume

hood or other ventilated enclosure to prevent the formation of dust and aerosols.[1]

If a ventilated enclosure is not available or in the case of a large spill, a NIOSH-approved

N95 or higher-rated respirator is required.[8][9] Surgical masks do not provide adequate

protection against chemical dust.[9]

Operational Handling and Disposal Plan
A systematic approach to handling and disposal is critical to ensure safety and environmental

protection.

Step 1: Preparation and Engineering Controls
Designated Area: Conduct all work with Herbacetin in a designated area of the laboratory,

clearly marked with hazard signs.

Ventilation: All weighing and reconstitution of powdered Herbacetin must occur inside a

chemical fume hood or a powder containment balance enclosure.
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Emergency Equipment: Ensure an eye-wash station and safety shower are readily

accessible and have been recently tested. Have a chemical spill kit appropriate for solid

reagents nearby.

Step 2: Handling and Experimental Workflow
Donning PPE: Before entering the designated area, put on all required PPE in the following

order: gown, inner gloves, outer gloves, eye/face protection, and respirator (if required).

Weighing: Use anti-static weigh paper or a weighing boat. Handle with care to avoid creating

dust.

Solution Preparation: Add solvent to the powdered compound slowly to avoid splashing. If

preparing solutions, store them at -80°C as recommended.[1]

Post-Handling: After completing work, wipe down the work surface with an appropriate

decontaminating solution (e.g., 70% ethanol).[1] Remove PPE in the reverse order it was put

on, being careful to avoid self-contamination. Dispose of all single-use PPE as contaminated

waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1]

Step 3: Spill Management
Evacuate: Alert others in the area and evacuate if necessary.

Secure Area: Restrict access to the spill area.

Assess: If the spill is large or you are not trained to handle it, contact your institution's

Environmental Health & Safety (EHS) department.

Clean-up (for small spills):

Ensure you are wearing full PPE.

Gently cover the spill with an absorbent material from the spill kit (e.g., diatomite).[1]
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Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed waste container.

Decontaminate the area with alcohol or another suitable solvent, and absorb the cleaning

solution for disposal.[1]

Step 4: Waste Disposal
Segregation: All waste contaminated with Herbacetin, including empty containers, used

PPE, and spill clean-up materials, must be collected separately from regular lab trash.

Labeling: Collect waste in a clearly labeled, sealed container marked "Hazardous Chemical

Waste: Herbacetin."

Environmental Precaution: Do not dispose of Herbacetin or its waste down the drain, as it is

very toxic to aquatic life.[1]

Final Disposal: Dispose of the waste through your institution's EHS department or a licensed

hazardous waste disposal contractor, in accordance with all local, state, and federal

regulations.[1][11]

Visual Workflow for Safe Handling of Herbacetin
The following diagram outlines the critical steps for safely managing Herbacetin in a laboratory

setting, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Herbacetin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b192088?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DCC-046.html
https://pubmed.ncbi.nlm.nih.gov/34166735/
https://pubmed.ncbi.nlm.nih.gov/34166735/
https://www.sigmaaldrich.com/PL/pl/product/sigma/smb00355
https://www.medchemexpress.com/herbacetin.html
http://www.thegoodscentscompany.com/data/rw1700301.html
https://www.selleckchem.com/products/herbacetin.html
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.wilhelmsen.com/product-catalogue/products/cleaning-equipment/cleaning-workwear/workwear/safe-chemical-handling-protection-ppe-kit/
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.benchchem.com/product/b192088#personal-protective-equipment-for-handling-herbacetin
https://www.benchchem.com/product/b192088#personal-protective-equipment-for-handling-herbacetin
https://www.benchchem.com/product/b192088#personal-protective-equipment-for-handling-herbacetin
https://www.benchchem.com/product/b192088#personal-protective-equipment-for-handling-herbacetin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

